o-Tert-butylphenyl ethyl ether

• Molecular Formula: C12H18O
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 1-tert-butyl-2-ethoxybenzene
• InChI: InChI=1S/C12H18O/c1-5-13-11-9-7-6-8-10(11)12(2,3)4/h6-9H,5H2,1-4H3
• InChI Key: GOYWWIUHYNVWOL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(C)(C)C

Description

O-Tert-butylphenyl ethyl ether is a useful research compound. Its molecular formula is C12H18O and its molecular weight is 178.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5 mol of o-tert-butylphenol was charged into a reactor, along with 400 ml of decane and 5% of 4,5-dihydro-2-phenylimidazole, and the mixture was heated to 140° C. Then 5.5 mol of diethyl carbonate was added portionwise over a period of 4 hr. The resulting ethanol was continuously removed by distillation from the reaction mixture. After completion of the reaction, 4.6 mol of o-tert-butylphenyl ethyl ether was obtained from the mixture by distillation. The yield corresponded to 92% of theoretical, based on the starting amount of o-tert-butylphenol.